Cas no 1443289-50-6 (4-2-(dimethylamino)ethoxypyrimidin-5-amine)

• Product Name: 4-2-(dimethylamino)ethoxypyrimidin-5-amine
• CAS No: 1443289-50-6
• MF: C₈H₁₄N₄O
• MW: 182.222960948944
• CID: 5784363
• PubChem ID: 79918646
• Update Time: 2025-06-07

4-2-(dimethylamino)ethoxypyrimidin-5-amine Chemical and Physical Properties

Names and Identifiers

• CS-0300353
• EN300-1294963
• 4-(2-Dimethylamino-ethoxy)-pyrimidin-5-ylamine
• 1443289-50-6
• 4-(2-(Dimethylamino)ethoxy)pyrimidin-5-amine
• 4-[2-(dimethylamino)ethoxy]pyrimidin-5-amine
• AKOS018478167
• 5-Pyrimidinamine, 4-[2-(dimethylamino)ethoxy]-
• 4-2-(dimethylamino)ethoxypyrimidin-5-amine

• Inchi： 1S/C8H14N4O/c1-12(2)3-4-13-8-7(9)5-10-6-11-8/h5-6H,3-4,9H2,1-2H3
• InChI Key： JKXTWENPPZFHOT-UHFFFAOYSA-N
• SMILES： O(C1C(=CN=CN=1)N)CCN(C)C

Computed Properties

• Exact Mass: 182.11676108g/mol
• Monoisotopic Mass: 182.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• Density: 1.146±0.06 g/cm3(Predicted)
• Boiling Point: 322.5±32.0 °C(Predicted)
• pka: 8.09±0.28(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on 4-2-(dimethylamino)ethoxypyrimidin-5-amine

Introduction to 4-2-(dimethylamino)ethoxypyrimidin-5-amine (CAS No. 1443289-50-6)

4-2-(dimethylamino)ethoxypyrimidin-5-amine, with the CAS number 1443289-50-6, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 4-2-(dimethylamino)ethoxypyrimidin-5-amine make it a promising candidate for the development of new drugs targeting various diseases.

The chemical structure of 4-2-(dimethylamino)ethoxypyrimidin-5-amine consists of a pyrimidine ring substituted with a 2-(dimethylamino)ethoxy group at the 4-position and an amino group at the 5-position. This arrangement imparts specific chemical and biological properties that are crucial for its potential therapeutic effects. The dimethylamino group is known to enhance solubility and bioavailability, while the pyrimidine ring provides a scaffold for binding to various biological targets.

Recent studies have highlighted the potential of 4-2-(dimethylamino)ethoxypyrimidin-5-amine in several therapeutic areas. One notable application is in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound can modulate neurotransmitter systems, particularly those involving acetylcholine and dopamine, which are critical in maintaining cognitive function and motor control. Additionally, preliminary data suggest that 4-2-(dimethylamino)ethoxypyrimidin-5-amine may have neuroprotective properties, potentially reducing neuronal damage and promoting cell survival.

In the realm of oncology, 4-2-(dimethylamino)ethoxypyrimidin-5-amine has shown promise as an antiproliferative agent. Studies have demonstrated its ability to inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve interference with DNA synthesis and cell cycle progression, leading to apoptosis (programmed cell death). These findings suggest that 4-2-(dimethylamino)ethoxypyrimidin-5-amine could be a valuable addition to the arsenal of anticancer drugs.

Beyond its direct therapeutic effects, 4-2-(dimethylamino)ethoxypyrimidin-5-amine has also been explored as a lead compound for drug discovery. Its unique structure provides a foundation for the design and synthesis of analogs with enhanced potency and selectivity. Researchers are actively investigating modifications to the pyrimidine ring and substituents to optimize pharmacological properties such as solubility, stability, and bioavailability. These efforts aim to develop more effective drugs with fewer side effects.

The safety profile of 4-2-(dimethylamino)ethoxypyrimidin-5-amine is another critical aspect of its development. Preclinical studies have shown that it exhibits low toxicity in animal models, making it a suitable candidate for further clinical evaluation. However, comprehensive safety assessments are ongoing to ensure its suitability for human use. These assessments include evaluations of genotoxicity, carcinogenicity, and reproductive toxicity.

In conclusion, 4-2-(dimethylamino)ethoxypyrimidin-5-amine (CAS No. 1443289-50-6) is a promising compound with diverse therapeutic potential. Its unique chemical structure and biological activities make it an attractive target for drug development in areas such as neurology and oncology. Ongoing research continues to uncover new applications and optimize its properties for clinical use. As more data become available, it is likely that this compound will play a significant role in advancing medical treatments for various diseases.